5-(Acetylamino)-2-methylphenylacetate
5-(Acetylamino)-2-methylphenylacetate
Brand Name:
Vulcanchem
CAS No.:
103796-14-1
VCID:
VC0473586
InChI:
InChI=1S/C11H13NO3/c1-7-4-5-10(12-8(2)13)6-11(7)15-9(3)14/h4-6H,1-3H3,(H,12,13)
SMILES:
CC1=C(C=C(C=C1)NC(=O)C)OC(=O)C
Molecular Formula:
C11H13NO3
Molecular Weight:
207.23g/mol
5-(Acetylamino)-2-methylphenylacetate
CAS No.: 103796-14-1
Main Products
VCID: VC0473586
Molecular Formula: C11H13NO3
Molecular Weight: 207.23g/mol
| CAS No. | 103796-14-1 |
|---|---|
| Product Name | 5-(Acetylamino)-2-methylphenylacetate |
| Molecular Formula | C11H13NO3 |
| Molecular Weight | 207.23g/mol |
| IUPAC Name | (5-acetamido-2-methylphenyl) acetate |
| Standard InChI | InChI=1S/C11H13NO3/c1-7-4-5-10(12-8(2)13)6-11(7)15-9(3)14/h4-6H,1-3H3,(H,12,13) |
| Standard InChIKey | BWNMDWQTBHTORP-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)NC(=O)C)OC(=O)C |
| Canonical SMILES | CC1=C(C=C(C=C1)NC(=O)C)OC(=O)C |
| PubChem Compound | 837213 |
| Last Modified | Nov 11 2021 |
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